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Compound of Interest

Compound Name: Lathodoratin

Cat. No.: B1674539

Despite the identification of Lathodoratin, a phytoalexin derived from the sweet pea (Lathyrus
odoratus), as 3-ethyl-5,7-dihydroxy-4H-chromen-4-one, a comprehensive analysis of the
structure-activity relationship (SAR) of its analogs remains an underexplored area of scientific
inquiry.[1][2] At present, publicly accessible research detailing the synthesis and comparative
biological evaluation of a series of Lathodoratin analogs is not available.

Lathodoratin is recognized as a bioactive chemical compound.[1] Its structure, featuring a
chromen-4-one core with ethyl and dihydroxy substitutions, suggests potential for a range of
biological activities, a characteristic common to many flavonoid and chromone derivatives.
These classes of compounds are known for their diverse pharmacological properties, including
antioxidant, anti-inflammatory, and antimicrobial effects.

However, the core requirement for a comparative guide—readily available experimental data
on a series of analogs—is currently unmet in the scientific literature. A thorough investigation
for studies that systematically modify the Lathodoratin scaffold and evaluate the resulting
changes in biological activity did not yield any substantive results. Consequently, the creation of
data tables summarizing quantitative performance, detailed experimental protocols for such
evaluations, and visualizations of structure-activity relationships is not feasible at this time.

For researchers, scientists, and drug development professionals interested in this specific class
of compounds, this knowledge gap represents a significant opportunity for novel research.
Future studies could be directed towards the following areas:
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e Synthesis of Lathodoratin Analogs: A systematic synthesis program could explore
modifications at various positions of the chromone ring and the ethyl side chain. This could
include altering the length and branching of the alkyl group, changing the position and
number of hydroxyl groups, and introducing other functional moieties.

» Biological Screening: A comprehensive screening of these novel analogs against a panel of
biological targets would be essential. This could encompass assays for antimicrobial,
anticancer, anti-inflammatory, and antioxidant activities, among others.

e Quantitative Structure-Activity Relationship (QSAR) Studies: Once sufficient data is
generated, QSAR modeling could be employed to correlate specific structural features with
observed biological activities, providing a predictive framework for the design of more potent
and selective compounds.

The exploration of Lathodoratin and its potential analogs holds promise for the discovery of
new therapeutic agents. However, until foundational research is conducted and published, a
detailed comparative guide on their structure-activity relationships cannot be compiled. The
scientific community awaits further investigation into this intriguing but currently
uncharacterized family of natural product derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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